Cas no 141764-76-3 (3-Furancarboxylic acid, 4,5-dihydro-2-methyl-5-(phenylthio)-, ethyl ester)

• Product Name: 3-Furancarboxylic acid, 4,5-dihydro-2-methyl-5-(phenylthio)-, ethyl ester
• CAS No: 141764-76-3
• MF: C₁₄H₁₆O₃S
• MW: 264.340043067932
• CID: 2774476
• PubChem ID: 11832287
• Update Time: 2025-04-21

3-Furancarboxylic acid, 4,5-dihydro-2-methyl-5-(phenylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 141764-76-3
• DTXSID70474178
• 3-Furancarboxylic acid, 4,5-dihydro-2-methyl-5-(phenylthio)-, ethyl ester
• DTXCID30424992

• Inchi： 1S/C14H16O3S/c1-3-16-14(15)12-9-13(17-10(12)2)18-11-7-5-4-6-8-11/h4-8,13H,3,9H2,1-2H3
• InChI Key： NAGRKMFROPZTOC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1CC(C(=O)OCC)=C(C)O1

Computed Properties

• Exact Mass: 264.08201554Da
• Monoisotopic Mass: 264.08201554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 60.8Ų